Cas no 2640974-16-7 (3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine)

• Product Name: 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine
• CAS No: 2640974-16-7
• MF: C₁₈H₁₈F₃N₇
• MW: 389.37763261795
• CID: 5318949
• PubChem ID: 155800836
• Update Time: 2025-11-01

3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine
• AKOS040710785
• F6619-7783
• 2640974-16-7

• Inchi： 1S/C18H18F3N7/c1-13-5-7-28(25-13)17-3-2-16(23-24-17)27-10-8-26(9-11-27)14-4-6-22-15(12-14)18(19,20)21/h2-7,12H,8-11H2,1H3
• InChI Key： FQQYXTLKHDNBRP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CN=1)N1CCN(C2=CC=C(N3C=CC(C)=N3)N=N2)CC1)(F)F

Computed Properties

• Exact Mass: 389.15757809g/mol
• Monoisotopic Mass: 389.15757809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63Ų

Additional information on 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine

Introduction to 3-(3-Methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine (CAS No. 2640974-16-7)

3-(3-Methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine, with the CAS number 2640974-16-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of this molecule, including the presence of a 3-methyl-1H-pyrazol moiety and a trifluoromethylpyridine group, contribute to its pharmacological properties and biological activity.

The synthesis of 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine has been extensively studied, and various methods have been reported in the literature. One common approach involves the coupling of a suitably substituted pyridazine with a piperazine derivative containing a trifluoromethylpyridine moiety. The reaction is typically carried out under mild conditions using transition metal catalysts, such as palladium or copper, to ensure high yields and selectivity. Recent advancements in synthetic methodologies have further optimized this process, making it more accessible for large-scale production.

In terms of its biological activity, 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine has shown promising results in several preclinical studies. It has been evaluated for its potential as an inhibitor of specific protein kinases, which are key enzymes involved in various cellular processes, including cell growth, proliferation, and survival. Kinase inhibitors have become an important class of drugs for treating various diseases, particularly cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry reported that 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine exhibited potent inhibitory activity against a specific kinase known as Aurora A kinase. Aurora A kinase is a serine/threonine kinase that plays a crucial role in mitosis and is often overexpressed in various types of cancer. The compound was found to effectively inhibit the activity of Aurora A kinase at low micromolar concentrations, suggesting its potential as a lead compound for the development of novel anticancer agents.

Beyond its anticancer properties, 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can modulate the activity of pro-inflammatory cytokines and signaling pathways, thereby reducing inflammation and tissue injury. These findings highlight the multifaceted therapeutic potential of this compound.

The pharmacokinetic properties of 3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine have also been studied to assess its suitability for clinical development. In vitro and in vivo experiments have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It shows good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 3-(3-methyl-1H-pyrazol-1-y)-6-{4-[2-(trifluoromethyl)pyridin]-4-y)piperazin--y)pyridazine (CAS No. 2640974--7) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a potential drug for treating cancer and inflammatory diseases. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic potential through structure-based drug design and preclinical studies.